O-Ethyl trichloroethanethioate

• Molecular Formula: C4H5Cl3OS
• Molecular Weight: 207.5 g/mol
• IUPAC Name: O-ethyl 2,2,2-trichloroethanethioate
• InChI: InChI=1S/C4H5Cl3OS/c1-2-8-3(9)4(5,6)7/h2H2,1H3
• InChI Key: OWEKNJXKVZLAQK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=S)C(Cl)(Cl)Cl
• CAS No.: 112260-87-4

Description

O-Ethyl trichloroethanethioate is an organosulfur compound characterized by the presence of an ethyl group attached to a trichloroethanethioate moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of O-Ethyl trichloroethanethioate typically involves the reaction of trichloroethanethioic acid with ethanol in the presence of a suitable catalyst. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The general reaction can be represented as follows:

$$\text{Cl}_3\text{CCH}_2\text{S} + \text{C}_2\text{H}_5\text{OH} \rightarrow \text{Cl}_3\text{CCH}_2\text{S}\text{C}_2\text{H}_5$$Cl3​CCH2​S+C2​H5​OH→Cl3​CCH2​SC2​H5​